N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)pyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)pyrazine-2-carboxamide” is a complex organic compound. It contains several functional groups, including a pyridine ring, a piperazine ring, a carbonyl group, an oxazole ring, and a pyrazine ring .
Molecular Structure Analysis
The molecule likely has a complex 3D structure due to the presence of multiple rings. The carbonyl groups could be antiperiplanar, and there might be intermolecular hydrogen bonding .Chemical Reactions Analysis
The compound, due to its various functional groups, could potentially undergo a variety of chemical reactions, such as nucleophilic substitution at the carbonyl group or electrophilic substitution on the aromatic rings .Scientific Research Applications
Anti-tuberculosis Activity
Research has demonstrated the synthesis and in vivo activity of novel compounds, including those structurally related to N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)pyrazine-2-carboxamide, against Mycobacterium tuberculosis. These compounds showed activity comparable to that of known drugs, indicating their potential as anti-tuberculosis agents (Shindikar & Viswanathan, 2005). Further, the design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have been evaluated for their anti-tubercular activity, showing significant activity against Mycobacterium tuberculosis H37Ra (Srinivasarao et al., 2020).
Antimicrobial and Antifungal Activities
A series of new piperazine and triazolo-pyrazine derivatives were synthesized and their antimicrobial activity evaluated against various bacterial and fungal strains. This research underscores the compound's potential application in developing antimicrobial agents (Patil et al., 2021).
Enabling Methods for Automated Synthesis
Research has also focused on enabling methods for the automated flow preparation of piperazine-2-carboxamide, demonstrating the potential for efficient synthesis processes of related compounds. This work emphasizes the importance of technological advancements in the synthesis of complex organic molecules (Ingham et al., 2014).
Heterocyclic Synthesis
The compound plays a role in the synthesis of heterocyclic compounds, such as pyridine, piperidine, and piperazine derivatives, which are crucial in the development of pharmaceuticals. These activities highlight the compound's versatility in contributing to the discovery and development of new therapeutic agents (Higasio & Shoji, 2001).
Piperazine Synthesis Advances
Recent advancements in the synthesis of piperazine derivatives, including methods for constructing carbon-substituted piperazines, further demonstrate the compound's significance in medicinal chemistry. These methods contribute to the broader application of piperazine derivatives in drug discovery and development (Gettys, Ye, & Dai, 2017).
Future Directions
Properties
IUPAC Name |
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)-1,3-oxazol-2-yl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N7O3/c26-16(13-11-19-5-6-20-13)23-18-22-14(12-28-18)17(27)25-9-7-24(8-10-25)15-3-1-2-4-21-15/h1-6,11-12H,7-10H2,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFVOSSQSIATHOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)C3=COC(=N3)NC(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.